Cas no 22445-42-7 (3,5-Dimethylbenzonitrile)

3,5-Dimethylbenzonitrile structure

Product Name:3,5-Dimethylbenzonitrile

CAS No:22445-42-7

MF:C₉H₉N

MW:131.174462080002

MDL:MFCD00060670

CID:52074

PubChem ID:89718

Update Time:2025-04-18

3,5-Dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3,5-Dimethylbenzonitrile
- Benzonitrile, 3,5-dimethyl-
- 3,3-dimethylbenzonitrile
- 3,5-Dimethyl-benzonitril
- 3,5-dimethyl-benzonitrile
- Benzonitrile,3,5-dimethyl
- 1,3-Dimethyl-5-cyanobenzene
- 3,5-Dimethyl benzonitrile
- YFKRLZLGVDDKAL-UHFFFAOYSA-N
- PubChem12528
- 3.5-Dimethylbenzonitrile
- 2-Amino-methyl-priperidine
- 3.5-Dimethyl-benzonitrile
- 3,5-Dimethylbenzonitrile #
- KSC493K5T
- 3,5-Dimethylbenzonitrilradikalkation
- DS-1086
- CS-Z0030
- A4816
- EINECS 245-001-9
- SY016824
- EN300-72707
- 22445-42-7
- FT-0638234
- AC-26718
- SCHEMBL501406
- AKOS005145654
- AM20060238
- DTXSID50176986
- Z838974050
- MFCD00060670
- NS00027187
- 1,3-Dimethyl-5-cyanobenzene;3,5-Dimethylbenzonitrile
- DB-014226
- MDL： MFCD00060670
- Inchi： 1S/C9H9N/c1-7-3-8(2)5-9(4-7)6-10/h3-5H,1-2H3
- InChI Key： YFKRLZLGVDDKAL-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C)C=C(C)C=1

Computed Properties

Exact Mass: 131.07300
Monoisotopic Mass: 131.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.4
Topological Polar Surface Area: 23.8

Experimental Properties

Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
Density: 1.0±0.1 g/cm3
Melting Point: 42-43°C
Boiling Point: 243.1℃ at 760 mmHg
Flash Point: 100.8±11.2 °C
Refractive Index: 1.525
PSA: 23.79000
LogP: 2.17508
Vapor Pressure: No data available

3,5-Dimethylbenzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：3276
Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT-HARMFUL
Storage Condition：Store at room temperature
Risk Phrases：R20/21/22

3,5-Dimethylbenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,5-Dimethylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	133901-1g	3,5-Dimethylbenzonitrile	22445-42-7	98%	1g	￡10.00	2022-02-28
Fluorochem	133901-5g	3,5-Dimethylbenzonitrile	22445-42-7	98%	5g	￡19.00	2022-02-28
Fluorochem	133901-10g	3,5-Dimethylbenzonitrile	22445-42-7	98%	10g	￡36.00	2022-02-28
Fluorochem	133901-25g	3,5-Dimethylbenzonitrile	22445-42-7	98%	25g	￡54.00	2022-02-28
Chemenu	CM156988-100g	3,5-Dimethylbenzonitrile	22445-42-7	95+%	100g	$208	2021-06-17
ChemScence	CS-Z0030-25g	1,3-Dimethyl-5-cyanobenzene	22445-42-7	≥98.0%	25g	$56.0	2022-04-27
ChemScence	CS-Z0030-100g	1,3-Dimethyl-5-cyanobenzene	22445-42-7	≥98.0%	100g	$215.0	2022-04-27
TRC	D477198-250mg	3,5-Dimethylbenzonitrile	22445-42-7		250mg	$ 50.00	2022-06-05
TRC	D477198-500mg	3,5-Dimethylbenzonitrile	22445-42-7		500mg	$ 65.00	2022-06-05
TRC	D477198-2.5g	3,5-Dimethylbenzonitrile	22445-42-7		2.5g	$ 80.00	2022-06-05

3,5-Dimethylbenzonitrile Production Method

3,5-Dimethylbenzonitrile Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:22445-42-7)3,5-Dimethylbenzonitrile

Order Number:A4816

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):242.0

Email:sales@amadischem.com

Product Official Link

3,5-Dimethylbenzonitrile Related Literature

1. ortho-Lithiation driven one-pot synthesis of quinazolines via [2 + 2 + 2] cascade annulation of halofluorobenzenes with nitriles

Jen-Chun Hsueh,Fu-En Szu,Yin-Yin Yu,Man-kit Leung Org. Biomol. Chem. 2023 21 5297
2. Further time-resolved spectroscopic investigations on the intramolecular charge transfer state of 4-dimethylaminobenzonitrile (DMABN) and its derivatives, 4-diethylaminobenzonitrile (DEABN) and 4-dimethylamino-3,5-dimethylbenzonitrile (TMABN)

W. M. Kwok,C. Ma,M. W. George,D. C. Grills,P. Matousek,A. W. Parker,D. Phillips,W. T. Toner,M. Towrie Phys. Chem. Chem. Phys. 2003 5 1043
3. Polarizable continuum model associated with the self-consistent-reaction field for molecular adsorbates at the interface

Jing-Bo Wang,Jian-Yi Ma,Xiang-Yuan Li Phys. Chem. Chem. Phys. 2010 12 207
4. Copper catalyzed cyanation through CC bond cleavage of gem-aryl dibromide followed by second cyanation of iodoarene by a released CN unit

Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
5. Solvent effects on the charge transfer excited states of 4-dimethylaminobenzonitrile (DMABN) and 4-dimethylamino-3,5-dimethylbenzonitrile (TMABN) studied by time-resolved infrared spectroscopy: a direct observation of hydrogen bonding interactions

W. M. Kwok,C. Ma,M. W. George,D. C. Grills,P. Matousek,A. W. Parker,D. Phillips,W. T. Toner,M. Towrie Photochem. Photobiol. Sci. 2007 6 987

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